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Compound of Interest

Compound Name: RO5353

Cat. No.: B10776096 Get Quote

Essential Safety and Handling Guide for RO5353
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

RO5353, a potent and orally active p53-MDM2 inhibitor intended for research use only.[1][2][3]

[4][5] Given the bioactive nature of this small molecule, adherence to strict safety protocols is

mandatory to prevent personnel exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to minimize the risk of exposure to RO5353. The following table

outlines the recommended level of protection for various laboratory activities involving this

compound.
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Activity
Recommended Personal Protective
Equipment (PPE)

Receiving & Unpacking

- Single-use, chemotherapy-rated gloves

(meeting ASTM D6978 standard) - Safety

glasses with side shields

Weighing & Aliquoting (Solid Form)

- Double-gloving with chemotherapy-rated

gloves - Impermeable, long-sleeved, back-

closing protective gown - Safety glasses or

goggles - Hair cover - All handling of the solid

compound must be performed in a certified

chemical fume hood or a ventilated balance

enclosure.

Solution Preparation & Handling

- Double-gloving with chemotherapy-rated

gloves - Protective gown - Safety glasses or

goggles - All work should be conducted in a

chemical fume hood.

Spill Cleanup

- Chemical spill kit including absorbent materials

- Two pairs of chemotherapy-rated gloves -

Protective gown - Respiratory protection (e.g.,

N95 or higher-level respirator) - Eye protection

(goggles or face shield)

Operational and Disposal Plans
Engineering Controls:

All work with solid RO5353 and concentrated solutions should be performed in a certified

chemical fume hood to minimize inhalation exposure.

Use a ventilated balance enclosure when weighing the solid compound.

Decontamination:

All surfaces and equipment contaminated with RO5353 should be decontaminated. A

suitable decontamination solution (e.g., a high-pH detergent) should be used, followed by a
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rinse with 70% ethanol and then water.

Disposal Plan:

Solid Waste: All disposable PPE (gloves, gowns, etc.) and materials contaminated with

RO5353 should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing RO5353 should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.

Sharps: Needles, syringes, and other sharps contaminated with RO5353 must be disposed

of in a designated sharps container.

All waste must be disposed of through an approved hazardous waste management service

in accordance with local, state, and federal regulations.

Experimental Workflow for Handling RO5353
The following diagram outlines the standard workflow for handling RO5353, from receipt to

disposal, emphasizing critical safety checkpoints.
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Workflow for Safe Handling of RO5353
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Disclaimer: This information is intended as a guide and is based on general best practices for

handling potent research chemicals. Always consult your institution's specific safety protocols

and the manufacturer's recommendations. A thorough risk assessment should be conducted

before beginning any work with RO5353.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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